Cas no 123568-21-8 (Benzene, 1,4-dibromo-2-iodo-5-methyl-)

Benzene, 1,4-dibromo-2-iodo-5-methyl-, is a halogenated aromatic compound featuring bromine and iodine substituents at the 1,4- and 2-positions, respectively, along with a methyl group at the 5-position. This structure enhances its utility as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki and Sonogashira couplings, where its halogen diversity enables selective functionalization. The electron-withdrawing effects of the halogens and the steric influence of the methyl group contribute to controlled reactivity, making it valuable for constructing complex aromatic systems. Its well-defined substitution pattern ensures high regioselectivity in further derivatization, supporting applications in pharmaceuticals, agrochemicals, and materials science.
Benzene, 1,4-dibromo-2-iodo-5-methyl- structure
123568-21-8 structure
Product Name:Benzene, 1,4-dibromo-2-iodo-5-methyl-
CAS No:123568-21-8
MF:C7H5Br2I
MW:375.82707285881
MDL:MFCD24115737
CID:3697693
PubChem ID:14493511
Update Time:2025-05-27

Benzene, 1,4-dibromo-2-iodo-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,4-dibromo-2-iodo-5-methyl-
    • 2,5-Dichloro-4-iodotoluene
    • 1,4-Dibromo-2-iodo-5-methylbenzene
    • CS-0161845
    • D81015
    • MFCD24115737
    • SCHEMBL19570526
    • BS-14787
    • 123568-21-8
    • AKOS020057523
    • MDL: MFCD24115737
    • Inchi: 1S/C7H5Br2I/c1-4-2-6(9)7(10)3-5(4)8/h2-3H,1H3
    • InChI Key: YPEFVHLYFXQLMX-UHFFFAOYSA-N
    • SMILES: IC1=CC(=C(C)C=C1Br)Br

Computed Properties

  • Exact Mass: 375.77822g/mol
  • Monoisotopic Mass: 373.78027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

Benzene, 1,4-dibromo-2-iodo-5-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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eNovation Chemicals LLC
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123568-21-8 95%
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